1-(2-Phenylmorpholino)-2-(thiophen-2-yl)ethanone
Cat. No. B2994111
M. Wt: 287.38
InChI Key: MHOTXHVJQZELCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08912329B2
Procedure details
A solution of 2-phenylmorpholine (326 mg, 2 mmol) in dry dichloromethane (6 mL) is cooled in an ice bath, and thiophen-2-yl-acetyl chloride (401.5 mg, 2.5 mmol, 1.25 eq) and triethylamine (417 μL, 3 mmol, 1.5 eq) are added. After stirring for 6 hours at room temperature the reaction mixture is diluted with dichloromethane (10 mL). The organic solution is subsequently washed with 1 M KHSO4, 5% NaHCO3 and brine. After drying over Na2SO4, dichloromethane is removed in vacuo and the crude material is purified by flash chromatography (silicagel, ethyl acetate/toluene 1:3). The fractions containing 1-(2-phenylmorpholin-4-yl)-2-(thiophen-2-yl)ethan-1-one are collected and the solvent is removed in vacuo to give 511 mg of colorless oil.
Name
Identifiers
|
REACTION_CXSMILES
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[C:1]1([CH:7]2[O:12][CH2:11][CH2:10][NH:9][CH2:8]2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[S:13]1[CH:17]=[CH:16][CH:15]=[C:14]1[CH2:18][C:19](Cl)=[O:20].C(N(CC)CC)C>ClCCl>[C:1]1([CH:7]2[O:12][CH2:11][CH2:10][N:9]([C:19](=[O:20])[CH2:18][C:14]3[S:13][CH:17]=[CH:16][CH:15]=3)[CH2:8]2)[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
326 mg
|
|
Type
|
reactant
|
|
Smiles
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C1(=CC=CC=C1)C1CNCCO1
|
|
Name
|
|
|
Quantity
|
6 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
Step Two
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Name
|
|
|
Quantity
|
401.5 mg
|
|
Type
|
reactant
|
|
Smiles
|
S1C(=CC=C1)CC(=O)Cl
|
|
Name
|
|
|
Quantity
|
417 μL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(CC)CC
|
Step Three
|
Name
|
|
|
Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
Conditions
Temperature
|
Control Type
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AMBIENT
|
Stirring
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Type
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CUSTOM
|
|
Details
|
After stirring for 6 hours at room temperature the reaction mixture
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|
Rate
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UNSPECIFIED
|
|
RPM
|
0
|
Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
WASH
|
Type
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WASH
|
|
Details
|
The organic solution is subsequently washed with 1 M KHSO4, 5% NaHCO3 and brine
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
After drying over Na2SO4, dichloromethane
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
is removed in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the crude material is purified by flash chromatography (silicagel, ethyl acetate/toluene 1:3)
|
ADDITION
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Type
|
ADDITION
|
|
Details
|
The fractions containing 1-(2-phenylmorpholin-4-yl)-2-(thiophen-2-yl)ethan-1-one
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
are collected
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent is removed in vacuo
|
Outcomes
Product
Details
Reaction Time |
6 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=CC=C1)C1CN(CCO1)C(CC=1SC=CC1)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 511 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 88.9% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
